Cas no 62369-96-4 (4H-1-Benzopyran-4-one, 3-methyl-7-(2-oxopropoxy)-2-phenyl-)

• Product name: 4H-1-Benzopyran-4-one, 3-methyl-7-(2-oxopropoxy)-2-phenyl-
• CAS No: 62369-96-4
• MF: C₁₉H₁₆O₄
• MW: 308.327945709229
• CID: 447626
• PubChem ID: 71387177

4H-1-Benzopyran-4-one, 3-methyl-7-(2-oxopropoxy)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-methyl-7-(2-oxopropoxy)-2-phenyl-
• 3-methyl-7-(2-oxopropoxy)-2-phenylchromen-4-one
• 3-Methyl-7-(2-oxopropoxy)-2-phenyl-4H-chromen-4-one
• 3-Methyl-7-(2-oxopropoxy)-2-phenyl-4H-1-benzopyran-4-one
• 62369-96-4
• DTXSID60809314

• Inchi： InChI=1S/C19H16O4/c1-12(20)11-22-15-8-9-16-17(10-15)23-19(13(2)18(16)21)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key： DRRRIRSVVCKECS-UHFFFAOYSA-N
• SMILES： CC1=C(OC2=C(C1=O)C=CC(=C2)OCC(=O)C)C3=CC=CC=C3

Computed Properties

• Exact Mass: 308.10488
• Monoisotopic Mass: 308.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 52.6